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Compound of Interest

Compound Name: Maltitol

Cat. No.: B1215825 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility of maltitol in a

range of common organic solvents. Understanding the solubility characteristics of maltitol, a
widely used excipient, is critical for the formulation and development of pharmaceutical

products. This document compiles quantitative and qualitative solubility data, details

experimental protocols for solubility determination, and presents a visual workflow for a

standard solubility testing method.

Quantitative Solubility of Maltitol
The solubility of maltitol in various organic solvents is a key parameter for its application in

drug formulation. The following tables summarize the available quantitative data.

Table 1: Solubility of Maltitol in Various Organic Solvents (as mole fraction, x)
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Solvent
298.15 K
(25 °C)

303.15 K
(30 °C)

308.15 K
(35 °C)

313.15 K
(40 °C)

318.15 K
(45 °C)

323.15 K
(50 °C)

Methanol 0.00193 0.00226 0.00263 0.00306 0.00355 0.00411

Ethanol 0.00068 0.00079 0.00092 0.00107 0.00124 0.00143

2-Propanol 0.00021 0.00025 0.00029 0.00034 0.00040 0.00046

N,N-

Dimethylfor

mamide

(DMF)

0.0115 0.0138 0.0165 0.0196 0.0232 0.0274

Data for Table 1 was obtained from a study by Li et al. (2016).

Table 2: Qualitative and Other Quantitative Solubility Data for Maltitol

Solvent
Solubility
Description/Value

Notes

Glycerin Miscible [1]

Propylene Glycol Miscible [1]

Dimethyl Sulfoxide (DMSO) 60 mg/mL
Data from a commercial

supplier.

Mineral Oil Insoluble [1]

Vegetable Oil Insoluble [1]

Anhydrous Ethanol Practically Insoluble

Due to the limited availability of direct quantitative data for maltitol in certain common organic

solvents, the following table provides solubility data for similar polyols, sorbitol and xylitol. This

information can serve as a useful reference for formulation scientists.

Table 3: Solubility of Structurally Similar Polyols (Sorbitol and Xylitol) in Select Organic

Solvents
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Polyol Solvent Temperature (K)
Solubility (mole
fraction, x)

Sorbitol Ethyl Acetate 278.15 0.00016

283.15 0.00019

288.15 0.00023

293.15 0.00028

298.15 0.00034

303.15 0.00041

308.15 0.00050

313.15 0.00061

318.15 0.00074

323.15 0.00090

328.15 0.00109

333.15 0.00132

Xylitol Acetone 293 0.0013

298 0.0016

303 0.0020

308 0.0025

313 0.0031

318 0.0038

323 0.0047

Sorbitol data in Ethyl Acetate from a study by Zhi et al. (2013). Xylitol data in Acetone from a

study by Wang et al. (2007).
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Experimental Protocol: Gravimetric Method for
Solubility Determination
The following is a detailed methodology for determining the solubility of maltitol in an organic

solvent using the gravimetric method. This method is widely accepted and provides reliable and

accurate results.

2.1. Materials and Equipment

Solute: High-purity crystalline maltitol

Solvent: Analytical grade organic solvent of interest

Apparatus:

Analytical balance (accurate to ±0.1 mg)

Thermostatic water bath or incubator with precise temperature control (±0.1 °C)

Jacketed glass vials or flasks with airtight seals

Magnetic stirrer and stir bars

Syringes with membrane filters (e.g., 0.45 µm PTFE)

Pre-weighed glass vials for sample collection

Drying oven or vacuum oven

2.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of maltitol to a known mass or volume of the organic solvent in a

jacketed glass vial. The presence of undissolved solid is crucial to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.
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Place the vial in the thermostatic bath set to the desired temperature.

Continuously agitate the mixture using a magnetic stirrer to facilitate the dissolution

process and reach equilibrium. The equilibration time can vary depending on the solvent

and temperature and should be determined experimentally (typically 24-72 hours).

Sampling:

Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle for

a sufficient period (e.g., 2-4 hours) while maintaining the constant temperature.

Carefully withdraw a known volume of the clear supernatant using a pre-heated or

temperature-equilibrated syringe fitted with a membrane filter. This prevents the

precipitation of the solute during filtration.

Dispense the filtered saturated solution into a pre-weighed, airtight glass vial.

Gravimetric Analysis:

Record the total mass of the vial containing the saturated solution.

Remove the seal and place the vial in a drying oven at a temperature sufficient to

evaporate the solvent without degrading the maltitol (e.g., 60-80 °C). A vacuum oven can

be used to facilitate drying at a lower temperature.

Dry the sample to a constant weight. This is achieved by periodically removing the vial

from the oven, allowing it to cool to room temperature in a desiccator, and weighing it. The

process is repeated until the difference between consecutive weighings is negligible.

Record the final constant mass of the vial containing the dried maltitol.

2.3. Data Calculation

The solubility can be expressed in various units. The mole fraction solubility (x) is calculated as

follows:

Mass of the solvent (m_solvent): (Mass of vial + solution) - (Mass of vial + dried maltitol)
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Mass of the solute (m_solute): (Mass of vial + dried maltitol) - (Mass of empty vial)

Moles of solute (n_solute): m_solute / Molar mass of maltitol (344.31 g/mol )

Moles of solvent (n_solvent): m_solvent / Molar mass of the solvent

Mole fraction of solute (x): n_solute / (n_solute + n_solvent)

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the gravimetric method for determining the

solubility of maltitol.
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1. Preparation of Saturated Solution

2. Sampling

3. Gravimetric Analysis

4. Calculation

Add excess maltitol to solvent in a sealed vial

Place in thermostatic bath at constant temperature

Agitate continuously to reach equilibrium

Stop agitation and allow solid to settle

Withdraw supernatant with a filtered, pre-heated syringe

Dispense into a pre-weighed vial

Weigh the vial with the saturated solution

Evaporate the solvent in a drying oven

Dry to a constant weight

Record the final weight of the dried maltitol

Calculate the mass of solute and solvent

Convert masses to moles

Determine the mole fraction solubility

Click to download full resolution via product page

Caption: Experimental workflow for the gravimetric determination of solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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